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Compound of Interest

Compound Name: Propyl phenylacetate

Cat. No.: B1585323

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl phenylacetate is a versatile aromatic ester prized in the fragrance industry for its
sweet, floral, and honey-like scent profile with nuances of apricot and rose.[1][2] Its utility
extends across a wide range of product categories, from fine fragrances to personal care and
home care products. This document provides detailed application notes, experimental protocols
for evaluation, and an overview of the relevant olfactory signaling pathway for researchers and
professionals in perfumery and related fields.

Data Presentation

Physical and Chemical Properties of Propyl
Phenylacetate
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Property Value Source
Molecular Formula C11H1402 [3]
Molecular Weight 178.23 g/mol [3]
Appearance Colorless clear liquid (est.) [1]

Odor Profile Sweet, honey, floral, apricot, e

rose

CAS Number 4606-15-9 [3]
Specific Gravity 1.005 @ 25°C [1]
Refractive Index 1.494 @ 20°C [1]

Boiling Point

240°C @ 753 mmHg

[4]

Vapor Pressure

0.031 mmHg @ 25°C (est.)

[1]

Flash Point

> 100°C (> 212°F) TCC

[1]

Solubility

Very slightly soluble in water;

soluble in alcohol.

[1]

Performance Characteristics (lllustrative Data)
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Parameter lllustrative Value/Range Notes
Not available in searched )
. Further experimental
literature. For structurally S )

Odor Threshold determination is required for a

similar esters, thresholds can

range from ppb to ppm levels.

precise value.

Substantivity on Cotton

Moderate. Estimated retention
after 24 hours: 10-25%.

This is an estimated value.
Substantivity is highly
dependent on the formulation
and fabric treatment.
Experimental verification is

necessary.

Stability in Ethanol (12 months
at RT)

Good. Minimal discoloration or

odor change.

Stability is formulation-
dependent. Testing in the final

product base is crucial.

Stability in Lotion Base (3
months at 40°C)

Fair to Good. Potential for
slight hydrolysis leading to a

faint vinegary off-note.

The pH of the base and the
presence of other ingredients
can significantly impact

stability.

Applications in Perfumery

Propyl phenylacetate is a valuable modifier in a variety of fragrance types:

white floral compositions.

Floral Accords: It enhances the natural sweetness and fruitiness of rose, jasmine, and other

o Fruity Accords: Its apricot and honey facets make it an excellent component in creating

realistic and juicy fruit notes.

o Gourmand Fragrances: The honeyed sweetness of propyl phenylacetate can be used to

add a delectable and warm character to gourmand compositions.

e Functional Products: Due to its stability, it is suitable for use in personal care products such

as lotions, creams, and hair care, as well as in home care applications like air fresheners

and fabric softeners.[1]
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Experimental Protocols

Protocol 1: Sensory Evaluation - Triangle Test for Odor
Difference

Objective: To determine if a perceptible difference exists between two formulations containing

propyl phenylacetate (e.g., a new base vs. a standard).

Materials:

Propyl phenylacetate solutions at desired concentrations (e.g., 1% in diethyl phthalate or
ethanol).

Two different product bases (A and B) to be fragranced.

Odor-free smelling strips (blotters).

Glass beakers and pipettes.

Panelist booths with controlled ventilation and lighting.

A panel of at least 15 trained sensory assessors.

Procedure:

Prepare two batches of the product base, one with fragrance A and one with fragrance B,
ensuring the concentration of propyl phenylacetate is identical in both.

For each panelist, present three coded samples in a randomized order. Two samples will be
identical (e.g., A, A, B or B, B, A), and one will be different.[5][6]

Instruct the panelists to smell each of the three blotters from left to right.

Ask the panelists to identify the "odd" or different sample.[5][6]

Record the responses.
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» Analyze the results using a chi-square test to determine if the number of correct
identifications is statistically significant.[5]

Protocol 2: Stability Testing of Propyl Phenylacetate in a
Lotion Base

Objective: To evaluate the physical and chemical stability of propyl phenylacetate in a
cosmetic emulsion under accelerated conditions.

Materials:

Propyl phenylacetate.

o Unfragranced lotion base.

e Glass jars with airtight lids.

« Stability ovens set at 40°C and 50°C.

o Refrigerator set at 4°C.

o Control sample stored at room temperature (20-25°C) in the dark.
e pH meter.

e Viscometer.

o Gas chromatograph-mass spectrometer (GC-MS).

Procedure:

e Prepare a batch of lotion containing a known concentration of propyl phenylacetate (e.g.,
0.5% wiw).

« Fill the glass jars with the fragranced lotion, leaving minimal headspace, and seal tightly.

o Place the samples in the stability ovens, refrigerator, and at room temperature.
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o Evaluate the samples at specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks).

o Physical Evaluation: At each time point, assess the samples for changes in color, odor,
phase separation, and texture. Measure the pH and viscosity.[7][8]

o Chemical Analysis: At each time point, extract an aliquot of the lotion and analyze the
concentration of propyl phenylacetate using a validated GC-MS method. This will quantify
any degradation.[8]

o Compare the results of the samples stored under accelerated conditions to the control
sample to predict the long-term stability.

Protocol 3: Determination of Substantivity on Cotton
Fabric via Headspace GC-MS

Objective: To quantify the amount of propyl phenylacetate remaining on cotton fabric over
time after washing.

Materials:

Propyl phenylacetate.

Unfragranced liquid laundry detergent.

Standard cotton swatches.

Washing machine or laboratory-scale washing apparatus.

Dynamic headspace sampler coupled with a GC-MS.

Tenax® TA or other suitable sorbent tubes.

Procedure:

e Wash the cotton swatches with the detergent containing a known concentration of propyl
phenylacetate.

¢ Rinse and air-dry the swatches under controlled conditions.
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» At specified time points (e.g., 0, 4, 8, 12, 24 hours) after drying, place a cotton swatch in a
headspace vial.

e Heat the vial to a specified temperature (e.g., 40°C) and purge with an inert gas for a set
period.

e The volatile compounds released from the fabric will be trapped on the sorbent tube.
e Thermally desorb the trapped compounds into the GC-MS for separation and quantification.

o The amount of propyl phenylacetate detected at each time point is indicative of its
substantivity on the fabric.

Mandatory Visualizations

Olfactory Signaling Pathway

Click to download full resolution via product page

Caption: Simplified diagram of the olfactory signaling pathway.
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Fragrance Ingredient Evaluation Workflow
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Caption: General workflow for evaluating a new fragrance ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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